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Compound of Interest

Compound Name: 2-Bromo-3-hydroxybenzaldehyde

Cat. No.: B121576

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal
of 2-Bromo-3-hydroxybenzaldehyde, a compound requiring careful management due to its
hazardous properties.

Essential Safety and Physical Data

Adherence to safety protocols begins with a clear understanding of the substance's properties
and hazards. The following table summarizes key quantitative data for 2-Bromo-3-
hydroxybenzaldehyde.
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Property Value

Molecular Formula C7HsBrO:

Molecular Weight 201.02 g/mol [1][2]

CAS Number 196081-71-7[1][2]

Physical Form Solid[3]

Melting Point 149-153°CJ3]

GHS Hazard Classifications H302: Harmful if swallowed[1][4]

H312: Harmful in contact with skin[1]

H315: Causes skin irritation[1][4]

H319: Causes serious eye irritation[1][4]

H332: Harmful if inhaled[1][4]

H335: May cause respiratory irritation[4][5]

Immediate Safety and Handling Protocol

Before beginning any disposal procedure, ensure all necessary personal protective equipment
(PPE) is worn and that you are working in a well-ventilated area, preferably within a chemical
fume hood.

Required Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Chemical safety goggles or a face shield.
o Lab Coat: A flame-retardant lab coat should be worn.

o Respiratory Protection: If not working in a fume hood, a NIOSH-approved respirator is
necessary.

In Case of Accidental Release:
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» Evacuate non-essential personnel from the immediate area.
o Wearing appropriate PPE, sweep up the solid material.
e Avoid generating dust.

» Collect the spilled material into a designated, labeled, and sealed container for hazardous
waste.

o Clean the spill area with an appropriate solvent and then wash with soap and water.

Step-by-Step Disposal Procedure

The disposal of 2-Bromo-3-hydroxybenzaldehyde must be conducted in compliance with
local, state, and federal regulations. It is classified as a hazardous waste and must be handled
accordingly.

e Segregation and Collection:
o Do not mix 2-Bromo-3-hydroxybenzaldehyde with other waste streams.

o Place the waste, including any contaminated materials (e.g., weighing paper, gloves), into
a clearly labeled, sealable container. The label should include the chemical name,
"Hazardous Waste," and the associated hazard pictograms.

o Storage:

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.

o Keep the container away from incompatible materials, particularly strong oxidizing agents.

[6]
o Professional Disposal:

o Arrange for the collection of the hazardous waste by a licensed environmental waste
management company.
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o Provide the waste management company with the Safety Data Sheet (SDS) for 2-Bromo-
3-hydroxybenzaldehyde.

e Documentation:
o Maintain a record of the amount of waste generated and the date of disposal.

Hazardous Decomposition: Under fire conditions, 2-Bromo-3-hydroxybenzaldehyde can
decompose to produce hazardous substances, including carbon monoxide, carbon dioxide,
and hydrogen bromide.[7]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-Bromo-3-hydroxybenzaldehyde.
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Start: Disposal of
2-Bromo-3-hydroxybenzaldehyde

l

Wear Appropriate PPE:
- Chemical-resistant gloves

- Safety goggles
- Lab coat

Work in a well-ventilated area
(e.g., fume hood)

i

Collect waste in a labeled,
sealed hazardous waste container

Store container in a designated

hazardous waste area away from
incompatible materials

Arrange for pickup by a
licensed waste disposal service

'

Provide SDS to the
waste disposal service

l

Document the disposal

End of Procedure

Figure 1. Disposal Workflow for 2-Bromo-3-hydroxybenzaldehyde

Click to download full resolution via product page

Caption: Disposal Workflow for 2-Bromo-3-hydroxybenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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